Cas no 2137095-30-6 (tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate
• CAS No: 2137095-30-6
• MF: C₁₃H₁₆BrFN₂O₃
• MW: 347.180146217346
• CID: 6566814
• PubChem ID: 165778088
• Update Time: 2025-06-09

tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropyl]carbamate
• 2137095-30-6
• EN300-1164904

• Inchi： 1S/C13H16BrFN2O3/c1-13(2,3)20-12(19)17-10(4-5-18)9-6-8(14)7-16-11(9)15/h5-7,10H,4H2,1-3H3,(H,17,19)/t10-/m0/s1
• InChI Key： OPDOVZFFOGJUPR-JTQLQIEISA-N
• SMILES： BrC1=CN=C(C(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 346.03283g/mol
• Monoisotopic Mass: 346.03283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137095-30-6)

tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137095-30-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a tert-butyl group, a bromine atom, and a fluorine atom in its structure confers specific chemical and biological properties that make it an interesting candidate for further investigation.

The chemical structure of tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate is composed of a carbamate functional group attached to a tert-butyl moiety, which is known for its steric hindrance and stability. The 5-bromo-2-fluoropyridine ring introduces halogen substituents that can influence the compound's reactivity and binding affinity to biological targets. The 3-oxopropylcarbamate segment adds additional complexity, contributing to the overall pharmacological profile of the molecule.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as a potent inhibitor of specific enzymes involved in inflammatory pathways. The bromine and fluorine substituents were found to enhance the compound's selectivity and potency, making it a promising lead for the development of anti-inflammatory drugs.

In another study, scientists investigated the use of tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate as a potential antiviral agent. The compound demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in its structure was found to interfere with viral replication processes, offering a new avenue for antiviral drug discovery.

The pharmacokinetic properties of tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate have also been studied extensively. Research conducted by a team at the University of California revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl group contributes to improved solubility and stability, while the bromine and fluorine atoms enhance metabolic stability and reduce off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from Phase I trials have shown that tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In addition to its therapeutic applications, tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity and functional group compatibility make it an attractive intermediate in organic synthesis laboratories.

The synthesis of tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate involves several steps, including the formation of the carbamate linkage and the introduction of halogen substituents. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, tert-butyl N-(1S)-1-(5-bromo-2-fluoropyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137095-30-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further exploration and development as a novel therapeutic agent.